Cas no 1561574-29-5 (methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate)

• Product Name: methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate
• CAS No: 1561574-29-5
• MF: C₁₁H₁₅NO₃S₂
• MW: 273.371700525284
• CID: 6427602
• PubChem ID: 65171435
• Update Time: 2025-08-05

methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate
• EN300-1070503
• AKOS014505167
• 1561574-29-5

• Inchi： 1S/C11H15NO3S2/c1-7-3-4-10(16-7)8-5-17(14)6-9(12-8)11(13)15-2/h3-4,8-9,12H,5-6H2,1-2H3
• InChI Key： VFHZXZRWPHONKW-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)OC)NC(C2=CC=C(C)S2)C1)=O

Computed Properties

• Exact Mass: 273.04933569g/mol
• Monoisotopic Mass: 273.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate

Methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate: A Comprehensive Overview

Methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate, identified by the CAS number 1561574-29-5, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiomorpholine ring system substituted with a methyl group and a methylthiophene moiety, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate in drug discovery. Its unique sulfur-based framework allows for strong interactions with biological targets, such as enzymes and receptors, which is crucial for therapeutic applications. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound's stability under physiological conditions makes it a promising candidate for oral drug delivery systems.

In the field of agrochemistry, this compound has shown remarkable activity as a plant growth regulator. Studies conducted in controlled environments have demonstrated that it can enhance the resilience of crops against abiotic stresses such as drought and salinity. The presence of the methylthiophene group is believed to play a critical role in these effects, as it contributes to the molecule's ability to modulate plant hormone signaling pathways.

The synthesis of methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are essential for pharmacological studies. The use of transition metal catalysts has significantly improved the yield and selectivity of the synthesis process, making it more feasible for large-scale production.

From a structural perspective, the thiomorpholine ring in this compound provides a rigid framework that facilitates specific molecular interactions. The carboxylate group at position 3 adds versatility to the molecule, allowing for further functionalization and conjugation with other bioactive moieties. This feature has been exploited in recent research to develop prodrugs that can target specific tissues or cells, thereby reducing systemic toxicity.

One of the most intriguing aspects of this compound is its photophysical properties. Studies have shown that it exhibits fluorescence under UV light due to the conjugation within the thiomorpholine ring and the methylthiophene substituent. This property has led to its exploration as a fluorescent probe for sensing applications, particularly in detecting metal ions and other analytes in environmental and biomedical samples.

In terms of stability, methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate demonstrates remarkable resilience under various storage conditions. Its resistance to hydrolysis and oxidation makes it suitable for long-term storage without significant degradation. This characteristic is particularly advantageous in industrial settings where consistent product quality is paramount.

Looking ahead, ongoing research is focused on optimizing the bioavailability and pharmacokinetics of this compound. Advanced drug delivery systems, such as lipid nanoparticles and polymeric micelles, are being investigated to enhance its solubility and absorption profiles. Additionally, computational modeling techniques are being employed to predict its interactions with potential biological targets at an atomic level, paving the way for rational drug design.

In conclusion, methyl 5-(5-methylthiophen-2-yl)-1-oxo-1lambda4-thiomorpholine-3-carboxylate stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with its favorable physicochemical properties, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new facets of its potential, this compound is poised to make significant contributions to advancing science and technology.